Phenylmethanesulfonic acid

• CAS No.: 100-87-8
• Product Name: Phenylmethanesulfonic acid
• Molecular Formula: C7H8O3S
• Molecular Weight: 172.2g/mol
• IUPAC Name: phenylmethanesulfonic acid
• Standard InChI: InChI=1S/C7H8O3S/c8-11(9,10)6-7-4-2-1-3-5-7/h1-5H,6H2,(H,8,9,10)
• Standard InChIKey: NIXKBAZVOQAHGC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CS(=O)(=O)O
• Canonical SMILES: C1=CC=C(C=C1)CS(=O)(=O)O
• Related CAS: 57267-76-2 (hydrochloride salt)
• Shelf Life: TSA-94/30 WAS STABLE AGAINST CRYSTALLIZATION BELOW 50 °C
• Synonyms: Benzenemethanesulfonic acid; benzylsulfonic acid,phenylmethanesulfonic acid,phenylmethanesulfonic acid, sodium salt
• Reference: 1: Sevrioukova I. Interaction of Human Drug-Metabolizing CYP3A4 with Small; ; ; ; Inhibitory Molecules. Biochemistry. 2019 Feb 19;58(7):930-939. doi:; ; ; ; 10.1021/acs.biochem.8b01221. Epub 2019 Jan 24. PubMed PMID: 30676743; PubMed; ; ; ; Central PMCID: PMC6448587.; ; ; ; ; ; ; ; ; ; ; ; 2: Siewiński M, Kuropatwa M, Szewczuk A. Phenylalkylsulfonyl derivatives as; ; ; ; covalent inhibitors of penicillin amidase. Hoppe Seylers Z Physiol Chem. 1984; ; ; ; Aug;365(8):829-37. PubMed PMID: 6386649.; ; ; ; ; ; ; ; ; ; ; ; 3: Ball JC, Vander Jagt DL. S-2-hydroxyacylglutathione hydrolase (glyoxalase II):; ; ; ; active-site mapping of a nonserine thiolesterase. Biochemistry. 1981 Feb; ; ; ; 17;20(4):899-905. PubMed PMID: 7213621.; ; ; ; ; ; ; ; ; ; ; ; 4: Wong SC, Green GD, Shaw E. Inactivation of trypsin-like proteases by; ; ; ; sulfonylation. Variation of positively charged group and inhibitor length. J Med ; ; ; ; Chem. 1978 May;21(5):456-9. PubMed PMID: 660589.
• PubChem Compound: 7532
• Last Modified: Nov 11 2021